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Compound of Interest

Compound Name: 3-Ethylbenzoyl chloride

CAS No.: 71527-31-6

Cat. No.: B3056457

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethylbenzoyl chloride, identified by the CAS number 71527-31-6, is an acyl chloride

derivative of benzoic acid.[1] As a member of the benzoyl chloride family, it is a key reactive

intermediate in organic synthesis. Its structure, featuring an ethyl group at the meta-position of

the benzene ring relative to the carbonyl chloride, influences its reactivity and the properties of

its downstream products.[2] This technical guide provides a comprehensive overview of 3-
ethylbenzoyl chloride, including its chemical and physical properties, a detailed synthesis

protocol, its reactivity, and its applications, particularly in the context of research and drug

development.

It is important to note that while benzoyl chloride and its derivatives are widely used in the

synthesis of pharmaceuticals and other bioactive molecules, a comprehensive search of

publicly available scientific literature and databases did not yield specific information on

biological signaling pathways or detailed experimental workflows directly involving 3-
Ethylbenzoyl chloride. This is likely because it primarily serves as a chemical intermediate for
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the synthesis of more complex molecules, rather than being a biologically active agent that

would be the subject of such studies.

Chemical and Physical Properties
The following tables summarize the computed and, where available, experimental physical and

chemical properties of 3-Ethylbenzoyl chloride. For comparative purposes, experimental data

for the isomeric 4-Ethylbenzoyl chloride are also provided.

Table 1: General and Computed Properties of 3-Ethylbenzoyl Chloride

Property Value Source

CAS Number 71527-31-6 PubChem[1]

Molecular Formula C₉H₉ClO PubChem[1]

Molecular Weight 168.62 g/mol PubChem[1]

IUPAC Name 3-ethylbenzoyl chloride PubChem[1]

Canonical SMILES CCC1=CC(=CC=C1)C(=O)Cl PubChem[1]

InChI Key
HWJRNRRLBHDICV-

UHFFFAOYSA-N
PubChem[1]

XLogP3 3.3 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 168.0341926 Da PubChem[1]

Monoisotopic Mass 168.0341926 Da PubChem[1]

Topological Polar Surface Area 17.1 Å² PubChem[1]

Heavy Atom Count 11 PubChem[1]
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Table 2: Comparative Experimental Physical Properties of Ethylbenzoyl Chloride Isomers

Property
3-Ethylbenzoyl
Chloride

4-Ethylbenzoyl
Chloride

Source

Form Liquid (presumed) Liquid Sigma-Aldrich[3]

Boiling Point Data not available 235-236 °C (lit.) Sigma-Aldrich[3]

Density Data not available
1.147 g/mL at 25 °C

(lit.)
Sigma-Aldrich[3]

Refractive Index

(n20/D)
Data not available 1.5479 (lit.) Sigma-Aldrich[3]

Synthesis of 3-Ethylbenzoyl Chloride: Experimental
Protocol
The most common and straightforward method for the synthesis of 3-Ethylbenzoyl chloride is

the reaction of its corresponding carboxylic acid, 3-ethylbenzoic acid, with a chlorinating agent

such as thionyl chloride (SOCl₂).

Synthesis of the Precursor: 3-Ethylbenzoic Acid
While 3-ethylbenzoic acid is commercially available, a potential synthetic route from

ethylbenzene involves a Friedel-Crafts acylation followed by oxidation. However, a more direct

laboratory preparation would typically start from a commercially sourced substituted toluene or

similar precursor.

Conversion of 3-Ethylbenzoic Acid to 3-Ethylbenzoyl
Chloride
This protocol is based on established methods for the synthesis of acyl chlorides from

carboxylic acids.

Materials:

3-Ethylbenzoic acid
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Thionyl chloride (SOCl₂)

Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

Anhydrous toluene (or other inert solvent such as dichloromethane)

Dry glassware

Magnetic stirrer and stir bar

Heating mantle with a temperature controller

Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Distillation apparatus for vacuum distillation

Procedure:

Reaction Setup: In a dry, round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 3-ethylbenzoic acid. The flask should be under an inert atmosphere (e.g.,

nitrogen or argon).

Addition of Reagents: Add an excess of thionyl chloride (typically 2-3 equivalents). An inert

solvent like anhydrous toluene can be used, or the reaction can be performed neat. Add a

catalytic amount of anhydrous DMF (a few drops) to the reaction mixture.

Reaction: Gently heat the mixture to reflux (the boiling point of thionyl chloride is

approximately 79°C). The progress of the reaction can be monitored by the cessation of gas

evolution (HCl and SO₂). The reaction is typically complete within 2-4 hours.

Removal of Excess Thionyl Chloride: After the reaction is complete, allow the mixture to cool

to room temperature. Excess thionyl chloride can be removed by distillation at atmospheric

pressure.

Purification: The crude 3-Ethylbenzoyl chloride is then purified by vacuum distillation.

Safety Precautions:
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This reaction should be performed in a well-ventilated fume hood as it evolves toxic gases

(HCl and SO₂).

Thionyl chloride is corrosive and reacts violently with water. Handle it with appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat.

All glassware must be thoroughly dried before use to prevent the hydrolysis of thionyl

chloride and the product.

Synthesis of 3-Ethylbenzoyl Chloride

3-Ethylbenzoic Acid

Reflux

Thionyl Chloride (SOCl₂) DMF (catalyst)

3-Ethylbenzoyl Chloride SO₂ (gas) HCl (gas)

Click to download full resolution via product page

Synthesis of 3-Ethylbenzoyl Chloride.

Chemical Reactivity and Applications
Chemical Reactivity
As a typical acyl chloride, 3-Ethylbenzoyl chloride is a reactive electrophile. The carbonyl

carbon is susceptible to nucleophilic attack, leading to the substitution of the chloride ion. Key

reactions include:

Hydrolysis: Reacts with water to form 3-ethylbenzoic acid and hydrochloric acid. This

necessitates handling the compound under anhydrous conditions.
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Esterification: Reacts with alcohols in the presence of a base (like pyridine) to form the

corresponding esters.

Amidation: Reacts with primary and secondary amines to yield N-substituted 3-

ethylbenzamides.

Friedel-Crafts Acylation: In the presence of a Lewis acid catalyst (e.g., AlCl₃), it can acylate

aromatic compounds to produce the corresponding ketones.

General Reactivity of 3-Ethylbenzoyl Chloride

3-Ethylbenzoyl Chloride

Ester

+ Nucleophile

Amide

+ Nucleophile

3-Ethylbenzoic Acid

+ Nucleophile

Ketone

+ Electrophilic Substitution

R-OH (Alcohol) R₂NH (Amine) H₂O (Water) Arene (Friedel-Crafts)
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General Reactivity of 3-Ethylbenzoyl Chloride.

Applications in Research and Drug Development
Benzoyl chlorides are valuable building blocks in medicinal chemistry. The introduction of a

benzoyl group can modify the pharmacokinetic and pharmacodynamic properties of a

molecule. While specific examples for 3-Ethylbenzoyl chloride are not extensively

documented, analogous compounds are used in the synthesis of a wide range of

pharmaceuticals. The ethyl group can enhance lipophilicity, potentially improving membrane

permeability of the final compound.

Potential applications in drug development, extrapolated from the reactivity of similar benzoyl

chlorides, include its use as an intermediate in the synthesis of:
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Antifungal agents: Analogous compounds are used to synthesize sulfonamide-based

fungicides.[2]

Enzyme inhibitors: The benzoyl moiety is present in numerous enzyme inhibitors, and 3-
Ethylbenzoyl chloride could be used to synthesize novel analogs.

Receptor antagonists: For instance, 3-ethylbenzoic acid, the precursor to 3-ethylbenzoyl
chloride, is used to prepare M3 muscarinic acetylcholine receptor antagonists.

Anticancer agents: The synthesis of various compounds with anticancer activities often

involves the use of benzoyl chloride derivatives.

Safety Information
Note: A specific Safety Data Sheet (SDS) for 3-Ethylbenzoyl chloride was not available in the

public domain at the time of this writing. The following information is based on the known

hazards of analogous compounds like benzoyl chloride and other substituted benzoyl

chlorides.

Corrosive: Causes severe skin burns and eye damage.

Lachrymator: Vapors are irritating to the eyes and respiratory tract.

Water Reactive: Reacts with water, releasing heat and hydrochloric acid.

Toxicity: Harmful if swallowed or inhaled.

Handling and Storage:

Handle in a well-ventilated fume hood.

Wear appropriate personal protective equipment (gloves, safety goggles, lab coat).

Store in a cool, dry, well-ventilated area away from moisture and incompatible substances

such as strong bases, alcohols, and oxidizing agents.

Keep container tightly closed under an inert atmosphere.
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Conclusion
3-Ethylbenzoyl chloride is a versatile chemical intermediate with significant potential in

organic synthesis, particularly in the fields of pharmaceutical and materials science. Its

reactivity is characteristic of acyl chlorides, allowing for the straightforward synthesis of esters,

amides, and ketones. While detailed biological studies and specific applications in drug

development for this particular isomer are not widely reported, its utility as a building block for

creating more complex and potentially bioactive molecules is clear. Researchers and scientists

should handle this compound with care, following appropriate safety protocols due to its

corrosive and reactive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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